Cas no 26864-89-1 (Piperazine,3-methyl-1-(1-methylpropyl)-)

Piperazine,3-methyl-1-(1-methylpropyl)- structure
26864-89-1 structure
Product Name:Piperazine,3-methyl-1-(1-methylpropyl)-
CAS No:26864-89-1
MF:C10H22N2
MW:170.295082569122
CID:250160
PubChem ID:53425799
Update Time:2025-04-19

Piperazine,3-methyl-1-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,3-methyl-1-(1-methylpropyl)-
    • Piperazine,1-sec-butyl-3-methyl- (8CI)
    • 3,5-DIMETHYL-1-PROPYLPIPERAZINE
    • 3-methyl-1-pentan-2-ylpiperazine
    • AKOS014256022
    • 3-Methyl-1-(pentan-2-yl)piperazine
    • 26864-89-1
    • DTXSID40698985
    • Inchi: 1S/C10H22N2/c1-4-5-10(3)12-7-6-11-9(2)8-12/h9-11H,4-8H2,1-3H3
    • InChI Key: FKHOZKYEXZBYLO-UHFFFAOYSA-N
    • SMILES: N1(CCNC(C)C1)C(C)CCC

Computed Properties

  • Exact Mass: 156.1628
  • Monoisotopic Mass: 156.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 15.27
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